Cas no 197162-68-8 (L-Leucine, 9H-fluoren-9-ylmethyl ester, hydrochloride)

• Product Name: L-Leucine, 9H-fluoren-9-ylmethyl ester, hydrochloride
• CAS No: 197162-68-8
• MF: C₂₀H₂₄ClNO₂
• MW: 345.86306476593
• MDL: MFCD11615661
• CID: 3870966
• PubChem ID: 71304350
• Update Time: 2025-07-25

L-Leucine, 9H-fluoren-9-ylmethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Leucine, 9H-fluoren-9-ylmethyl ester, hydrochloride
• L-LEUCINE (9-FLUORENYLMETHYL)ESTER HYDROCHLORIDE
• L-LEUCINE FLUORENYLMETHYL ESTER HYDROCHLORIDE
• H-LEU-OFM HCL
• H-Leu-Ofm Hydrochloride
• L-Leucine 9-fluorenylmethyl ester hydrochloride L-Leu-OFm.HCl
• L-Leucine9-fluorenylmethylesterhydrochloride
• G84432
• L-Leucine 9-fluorenylmethyl ester hydrochloride
• 197162-68-8
• H-Leu-OFm.HCl
• L-Leucine 9-fluorenylmethyl ester hydrochloride (H-L-Leu-OFMe.HCl)
• MFCD11615661
• (9H-Fluoren-9-yl)methyl L-leucinate hydrochloride

• MDL： MFCD11615661
• Inchi： 1S/C20H23NO2.ClH/c1-13(2)11-19(21)20(22)23-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18;/h3-10,13,18-19H,11-12,21H2,1-2H3;1H/t19-;/m0./s1
• InChI Key： XXSOHSVIAGSDCU-FYZYNONXSA-N
• SMILES： Cl.O(C([C@H](CC(C)C)N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 345.1495567Da
• Monoisotopic Mass: 345.1495567Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on L-Leucine, 9H-fluoren-9-ylmethyl ester, hydrochloride

Introduction to L-Leucine, 9H-fluoren-9-ylmethyl ester, hydrochloride (CAS No. 197162-68-8)

L-Leucine, 9H-fluoren-9-ylmethyl ester, hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 197162-68-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and biochemical applications. This compound represents a unique derivative of L-leucine, an essential amino acid, coupled with a fluorenylmethyl ester moiety, and is formulated as a hydrochloride salt. The structural combination of these elements imparts distinct properties that make it valuable in various scientific and industrial contexts.

The fluorenylmethyl ester group is a key feature of this compound, contributing to its solubility and reactivity in organic synthesis. This moiety is particularly useful in the development of peptide mimetics and protease inhibitors, where its stability and compatibility with biological systems are critical. The hydrochloride form enhances the compound's solubility in aqueous solutions, making it more suitable for biological assays and pharmaceutical formulations.

In recent years, there has been growing interest in the development of novel amino acid derivatives for therapeutic applications. L-Leucine, being an essential amino acid, plays a crucial role in protein synthesis and metabolic pathways. By modifying its structure with a fluorenylmethyl ester, researchers have created a compound that can serve as a versatile tool in drug discovery and molecular biology.

One of the most promising areas of research involving L-Leucine, 9H-fluoren-9-ylmethyl ester, hydrochloride is its potential use as an intermediate in the synthesis of bioactive molecules. The fluorene group provides a handle for further chemical modifications, allowing scientists to design complex molecules with specific biological activities. For instance, this compound has been explored in the development of inhibitors targeting serine proteases, which are involved in various pathological processes such as inflammation and cancer.

Recent studies have demonstrated the efficacy of fluorenylmethyl esters in enhancing the bioavailability and stability of peptide-based drugs. The hydrochloride salt form of this compound ensures better pharmacokinetic properties, making it an attractive candidate for clinical trials. Researchers have utilized this derivative to create peptidomimetics that mimic the natural function of L-leucine while exhibiting improved pharmacological profiles.

The structural features of L-Leucine, 9H-fluoren-9-ylmethyl ester, hydrochloride also make it valuable in biochemical research. The fluorene group can be labeled with fluorescent dyes, enabling researchers to track the compound's interactions within cellular environments. This capability is particularly useful in studying metabolic pathways and enzyme kinetics. Additionally, the hydrochloride form enhances the compound's solubility in buffers commonly used in laboratory settings.

In conclusion, L-Leucine, 9H-fluoren-9-ylmethyl ester, hydrochloride (CAS No. 197162-68-8) is a multifaceted compound with significant potential in pharmaceutical and biochemical research. Its unique structural composition allows for diverse applications in drug development, molecular biology, and metabolic studies. As research continues to uncover new therapeutic targets and methodologies, this compound is likely to play an increasingly important role in advancing scientific understanding and medical innovation.